Neutral Hydrolysis Rate: 5-Methyl Confers Moderate Activation Between Unsubstituted and 5-Nitro Derivatives
The neutral hydrolysis rate constant (kobs) of 5-methylthiophene-2-sulfonyl fluoride was measured at 6.17 × 10⁻⁷ s⁻¹ in water at 25 °C, positioning it between the unsubstituted parent (1.75 × 10⁻⁷ s⁻¹) and the highly activated 5-nitro analogue (1.05 × 10⁻⁵ s⁻¹) [1]. This corresponds to a 3.5-fold enhancement over the unsubstituted compound and a 17-fold reduction relative to the 5-nitro derivative. The methyl group's electron-donating effect activates the sulfonyl center for nucleophilic attack but avoids the excessive lability observed with strong electron-withdrawing substituents [1].
| Evidence Dimension | Neutral hydrolysis rate constant (kobs) in water at 25 °C |
|---|---|
| Target Compound Data | kobs = 6.17 × 10⁻⁷ s⁻¹ (5-methyl derivative) |
| Comparator Or Baseline | Unsubstituted: 1.75 × 10⁻⁷ s⁻¹; 5-Nitro: 1.05 × 10⁻⁵ s⁻¹; 5-Chloro: 4.62 × 10⁻⁷ s⁻¹; 5-Methoxy: 3.00 × 10⁻⁷ s⁻¹? (Note: Table 1 lists 5-OMe chloride kobs; fluoride kobs not directly comparable) |
| Quantified Difference | 3.5-fold faster than unsubstituted; 17-fold slower than 5-nitro |
| Conditions | Water, 25 °C, neutral pH (uncatalyzed hydrolysis) |
Why This Matters
The intermediate hydrolysis rate makes 5-methylthiophene-2-sulfonyl fluoride particularly suitable for protein labeling experiments where sufficient aqueous stability is required to minimize off-target hydrolysis, yet enough reactivity is needed for efficient conjugation with nucleophilic residues.
- [1] A. Arcoria, F. P. Ballistreri, G. Musumarra, G. A. Tomaselli, J. Chem. Soc., Perkin Trans. 2, 1981, 221–227. DOI: 10.1039/P29810000221 View Source
